Cas no 889942-43-2 (4-(Piperidin-3-yl)benzoic acid)

• Product Name: 4-(Piperidin-3-yl)benzoic acid
• CAS No: 889942-43-2
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD03839900
• CID: 714313
• PubChem ID: 44890858
• Update Time: 2025-05-20

4-(Piperidin-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Piperidin-3-yl)benzoic acid
• 3-(4-CARBOXYPHENYL)PIPERIDINE
• 4-piperidin-3-yl-benzoic acid
• Benzoic acid,4-(3-piperidinyl)-
• CS-0183338
• 1336552-91-0
• SY343863
• 4-(Piperidin-3-yl)benzoicacid
• MFCD20449125
• FS-2276
• EN300-1476835
• A843034
• DTXSID70661364
• 4-((3s)-3-piperidyl)benzoic acid
• 4-METHOXY-2,6-DINITROBENZOICACID
• AKOS022173325
• 889942-43-2
• AB16295
• 1335828-36-8
• 4-((3r)-3-piperidyl)benzoic acid
• 4-piperidin-3-ylbenzoic acid
• SY344282
• FT-0648759
• SCHEMBL1935813
• (R)-4-(3-Piperidyl)benzoic Acid
• 4-(3-piperidinyl)benzoic acid
• 3-(4-carboxyphenyl)piperidine, AldrichCPR
• MFCD20458051
• (S)-4-(3-Piperidyl)benzoic Acid

• MDL： MFCD03839900
• Inchi： 1S/C12H15NO2/c14-12(15)10-5-3-9(4-6-10)11-2-1-7-13-8-11/h3-6,11,13H,1-2,7-8H2,(H,14,15)
• InChI Key： CBQKKABCNQVVOP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1CNCCC1)=O

Computed Properties

• Exact Mass: 205.11
• Monoisotopic Mass: 205.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.7

Experimental Properties

• Color/Form: WHITE SOLID
• Density: 1.145
• Boiling Point: 375.7°C at 760 mmHg
• Flash Point: 181°C
• Refractive Index: 1.558

4-(Piperidin-3-yl)benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H319
• Warning Statement： P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(Piperidin-3-yl)benzoic acid

Introduction to 4-(Piperidin-3-yl)benzoic acid (CAS No. 889942-43-2)

4-(Piperidin-3-yl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 889942-43-2, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a benzoic acid core substituted with a piperidine ring at the 4-position, has garnered attention due to its versatile structural and functional properties. The combination of the aromatic benzoic acid moiety and the heterocyclic piperidine group creates a unique chemical entity with potential applications in drug discovery, material science, and biochemical studies.

The structural configuration of 4-(Piperidin-3-yl)benzoic acid imparts distinct physicochemical characteristics that make it a valuable intermediate in synthetic chemistry. The benzoic acid moiety contributes to its solubility in polar organic solvents and its ability to participate in hydrogen bonding interactions, while the piperidine ring introduces basicity and tunable steric effects. These properties are particularly relevant in the design of molecules targeting biological receptors and enzymes.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-(Piperidin-3-yl)benzoic acid and its derivatives. The piperidine scaffold is well-documented for its role in medicinal chemistry, frequently appearing in approved drugs due to its ability to enhance binding affinity and metabolic stability. When coupled with the benzoic acid group, the resulting compound may exhibit novel interactions with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of 4-(Piperidin-3-yl)benzoic acid is its utility as a building block in medicinal chemistry. Researchers have leveraged this compound to develop novel analogs with enhanced pharmacological activity. For instance, derivatives of this molecule have been investigated for their potential as kinase inhibitors, where the piperidine group can modulate binding interactions with ATP pockets in enzyme active sites. Additionally, the benzoic acid moiety can serve as a linker or anchor point for further functionalization, allowing for the creation of complex molecular architectures.

The synthesis of 4-(Piperidin-3-yl)benzoic acid (CAS No. 889942-43-2) involves well-established organic reactions, including Suzuki-Miyaura cross-coupling and Buchwald-Hartwig amination. These methodologies enable precise control over the molecular structure, allowing chemists to tailor properties such as solubility, bioavailability, and metabolic stability. The synthetic routes developed for this compound serve as valuable templates for constructing related molecules with diverse applications.

Recent advancements in computational chemistry have further enhanced the understanding of 4-(Piperidin-3-yl)benzoic acid's interactions with biological targets. Molecular docking studies and quantum mechanical calculations have provided insights into how this compound binds to proteins and enzymes, offering a rational basis for designing next-generation drugs. These computational approaches are particularly useful in identifying lead compounds that can be optimized through iterative chemical synthesis.

In addition to its pharmaceutical applications, 4-(Piperidin-3-yl)benzoic acid has shown promise in material science. Its unique structural features make it suitable for use in organic electronics, where it can contribute to the development of new materials with improved electronic properties. The ability to fine-tune its electronic characteristics through structural modifications opens up possibilities for applications in flexible electronics, organic semiconductors, and other advanced technologies.

The biochemical significance of 4-(Piperidin-3-yl)benzoic acid extends beyond its direct applications. It serves as a valuable tool for studying enzyme mechanisms and receptor binding affinities. By using this compound as a probe, researchers can gain insights into fundamental biological processes and develop better strategies for drug design. Its role in biochemical assays underscores its importance as a research tool in academic and industrial settings.

Looking ahead, the future prospects for 4-(Piperidin-3-yl)benzoic acid are promising. Continued research efforts are expected to uncover new applications and refine existing synthetic methodologies. As our understanding of molecular interactions deepens, this compound will likely play an increasingly important role in both academic research and industrial development. Its versatility makes it a cornerstone molecule that will continue to inspire innovation across multiple scientific disciplines.